Cas no 69614-06-8 ((2S)-2-amino-3-(1-methyl-1H-imidazol-4-yl)propanoic acid dihydrochloride)
69614-06-8 structure
Product Name:(2S)-2-amino-3-(1-methyl-1H-imidazol-4-yl)propanoic acid dihydrochloride
CAS No:69614-06-8
MF:C7H13Cl2N3O2
MW:242.103019475937
CID:500877
PubChem ID:42614498
Update Time:2025-04-19
(2S)-2-amino-3-(1-methyl-1H-imidazol-4-yl)propanoic acid dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- L-Histidine, 1-methyl-,dihydrochloride (9CI)
- (2S)-2-amino-3-(1-methylimidazol-4-yl)propanoic acid,dihydrochloride
- (S)-2-AMINO-3-(1-METHYL-1H-IMIDAZOL-4-YL)-PROPIONIC ACID 2HCL
- 1-METHYL-L-HISTIDINE DIHYDROCHLORIDE
- (2S)-2-amino-3-(1-methyl-1H-imidazol-4-yl)propanoic acid dihydrochloride
- 1-Methyl-L-histidine--hydrogen chloride (1/2)
- (S)-2-Amino-3-(1-methyl-1H-imidazol-4-yl)propanoic acid dihydrochloride
- CS-0223862
- H-His(1-Me)-OH.2HCl
- Z3005524545
- L-Histidine,1-methyl-,dihydrochloride(9ci)
- (2S)-2-amino-3-(1-methylimidazol-4-yl)propanoic acid;dihydrochloride
- DTXSID90655129
- SCHEMBL3843450
- AKOS027378259
- (S)-2-AMINO-3-(1-METHYL-1H-IMIDAZOL-4-YL)-PROPIONICACID2HCL
- EN300-1168702
- 69614-06-8
-
- Inchi： 1S/C7H11N3O2.2ClH/c1-10-3-5(9-4-10)2-6(8)7(11)12;;/h3-4,6H,2,8H2,1H3,(H,11,12);2*1H/t6-;;/m0../s1
- InChI Key： WODJFJZGWWJHNW-ILKKLZGPSA-N
- SMILES： Cl.Cl.OC([C@H](CC1=CN(C)C=N1)N)=O
Computed Properties
- Exact Mass: 241.03800
- Monoisotopic Mass: 241.0384821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 174
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.1Ų
Experimental Properties
- PSA: 81.14000
- LogP: 1.67880
(2S)-2-amino-3-(1-methyl-1H-imidazol-4-yl)propanoic acid dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AH13312-2.5g |
(2S)-2-amino-3-(1-methyl-1h-imidazol-4-yl)propanoic acid dihydrochloride |
69614-06-8 | 95% | 2.5g |
$1052.00 | 2024-04-19 | |
| A2B Chem LLC | AH13312-5g |
(2S)-2-amino-3-(1-methyl-1h-imidazol-4-yl)propanoic acid dihydrochloride |
69614-06-8 | 95% | 5g |
$2061.00 | 2024-04-19 | |
| A2B Chem LLC | AH13312-50mg |
(2S)-2-amino-3-(1-methyl-1h-imidazol-4-yl)propanoic acid dihydrochloride |
69614-06-8 | 95% | 50mg |
$146.00 | 2024-04-19 | |
| A2B Chem LLC | AH13312-100mg |
(2S)-2-amino-3-(1-methyl-1h-imidazol-4-yl)propanoic acid dihydrochloride |
69614-06-8 | 95% | 100mg |
$200.00 | 2024-04-19 | |
| A2B Chem LLC | AH13312-250mg |
(2S)-2-amino-3-(1-methyl-1h-imidazol-4-yl)propanoic acid dihydrochloride |
69614-06-8 | 95% | 250mg |
$271.00 | 2024-04-19 | |
| A2B Chem LLC | AH13312-500mg |
(2S)-2-amino-3-(1-methyl-1h-imidazol-4-yl)propanoic acid dihydrochloride |
69614-06-8 | 95% | 500mg |
$406.00 | 2024-04-19 | |
| A2B Chem LLC | AH13312-1g |
(2S)-2-amino-3-(1-methyl-1h-imidazol-4-yl)propanoic acid dihydrochloride |
69614-06-8 | 95% | 1g |
$510.00 | 2024-04-19 | |
| Enamine | EN300-1168702-0.05g |
(2S)-2-amino-3-(1-methyl-1H-imidazol-4-yl)propanoic acid dihydrochloride |
69614-06-8 | 95.0% | 0.05g |
$105.0 | 2025-02-21 | |
| Enamine | EN300-1168702-0.1g |
(2S)-2-amino-3-(1-methyl-1H-imidazol-4-yl)propanoic acid dihydrochloride |
69614-06-8 | 95.0% | 0.1g |
$156.0 | 2025-02-21 | |
| Enamine | EN300-1168702-0.25g |
(2S)-2-amino-3-(1-methyl-1H-imidazol-4-yl)propanoic acid dihydrochloride |
69614-06-8 | 95.0% | 0.25g |
$224.0 | 2025-02-21 |
(2S)-2-amino-3-(1-methyl-1H-imidazol-4-yl)propanoic acid dihydrochloride Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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